Cas no 260046-12-6 (2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine)

• Product Name: 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine
• CAS No: 260046-12-6
• MF: C₁₀H₇ClFN₃
• MW: 223.634083986282
• MDL: MFCD09756922
• CID: 247246
• PubChem ID: 22309670
• Update Time: 2025-07-26

2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine
• 4-Pyrimidinamine,2-chloro-N-(4-fluorophenyl)-
• (2-chloropyrimidin-4-yl)(4-fluorophenyl)amine
• (2-chloropyrimidin-4-yl)-(4-fluorophenyl)amine
• (2-chloro-pyrimidin-4-yl)-(4-fluoro-phenyl)-amine
• AG-E-80826
• CTK1A0538
• SBB054499
• STL012091
• 260046-12-6
• SB60275
• 4-Pyrimidinamine, 2-chloro-N-(4-fluorophenyl)-
• AKOS005672236
• MFCD09756922
• DTXSID20624606
• JAMUOHUGUQBGQA-UHFFFAOYSA-N
• FT-0726043
• SCHEMBL3302653
• A23428
• DB-011006

• MDL： MFCD09756922
• Inchi： 1S/C10H7ClFN3/c11-10-13-6-5-9(15-10)14-8-3-1-7(12)2-4-8/h1-6H,(H,13,14,15)
• InChI Key： JAMUOHUGUQBGQA-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 223.0312531g/mol
• Monoisotopic Mass: 223.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine

Introduction to 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine (CAS No. 260046-12-6)

2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 260046-12-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This pyrimidine derivative has garnered considerable attention due to its structural versatility and potential therapeutic applications. The compound’s molecular framework, featuring a chloro substituent at the 2-position and a fluorophenyl group at the 4-position of the pyrimidine ring, contributes to its unique reactivity and biological profile. Such structural features make it a valuable scaffold for designing novel molecules with enhanced pharmacological properties.

The relevance of 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine is underscored by its incorporation into various research initiatives aimed at addressing unmet medical needs. Pyrimidine-based compounds are well-documented for their role in inhibiting key enzymatic pathways involved in cancer, inflammation, and viral infections. The introduction of halogen atoms, particularly chlorine and fluorine, into these structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In recent years, there has been a surge in the development of fluorinated pyrimidines as antiviral and anticancer agents, leveraging their ability to modulate nucleic acid synthesis and repair mechanisms.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery pipeline for 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine and its analogs. Researchers are employing machine learning models to predict binding interactions with protein targets, thereby streamlining the process of lead optimization. These computational approaches have identified several derivatives of this compound that exhibit promising activity against enzymes such as thymidylate synthase (TS), a critical target in chemotherapy regimens for solid tumors and hematological malignancies. The fluorine atom at the 4-position of the phenyl ring plays a pivotal role in enhancing the interactions with TS, contributing to improved drug efficacy.

In vitro studies have demonstrated that 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine exhibits inhibitory effects on various kinases and transcription factors relevant to oncology. For instance, its ability to interfere with tyrosine kinase signaling pathways has been explored in models of breast cancer and leukemia. The chloro group at the 2-position of the pyrimidine ring facilitates hydrogen bonding interactions with hinge regions of these kinases, leading to potent inhibition. Furthermore, the presence of a fluorine atom enhances lipophilicity, which is often correlated with better blood-brain barrier penetration—a desirable trait for central nervous system (CNS) therapies.

The compound’s potential extends beyond oncology into anti-inflammatory applications. Pyrimidine derivatives have been shown to modulate inflammatory cytokine production by inhibiting Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) pathways. 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine has been investigated for its ability to suppress interleukin-6 (IL-6) release in macrophages, offering a novel mechanism for treating chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Preclinical data suggest that this compound may act as a dual inhibitor of TS and JAKs, providing a synergistic therapeutic benefit.

The synthesis of 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the chloro-substituted pyrimidine ring followed by palladium-catalyzed cross-coupling to introduce the fluorophenyl moiety. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste generation and hazardous solvent use. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

From a medicinal chemistry perspective, 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine serves as a versatile building block for structure-based drug design. By modifying substituents at various positions on its core scaffold, chemists can fine-tune pharmacokinetic profiles while maintaining target specificity. For example, replacing the chlorine atom with other halogens or introducing heterocyclic groups can alter electronic properties and binding modes. Such modifications are essential for overcoming resistance mechanisms observed in clinical settings.

The pharmacokinetic behavior of 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine has been evaluated in animal models using non-invasive imaging techniques such as positron emission tomography (PET). These studies have provided insights into its distribution patterns within tissues and organs, informing dosing regimens for future clinical trials. Additionally, mass spectrometry-based metabolomics has been employed to characterize circulating metabolites post-administration, revealing pathways of biotransformation that could influence drug efficacy or toxicity.

The regulatory landscape surrounding 2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine is evolving alongside advancements in drug development methodologies. Regulatory agencies now encourage innovative approaches such as adaptive clinical trial designs and real-world evidence generation to expedite approvals for promising candidates like this one. Collaborative initiatives between academia and industry are fostering preclinical data sharing platforms that accelerate regulatory submissions while maintaining rigorous safety standards.

In conclusion,2-Chloro-N-(4-fluorophenyl)pyrimidin-4-amine represents a compelling example of how structural engineering can unlock new therapeutic opportunities within the pyrimidine class of compounds. Its dual functionality as both an enzyme inhibitor and kinase modulator positions it as a candidate for treating multiple diseases across oncology and immunology niches. As research progresses toward precision medicine paradigms,this compound will continue playing an integral role in shaping future treatment strategies—driven by interdisciplinary collaborations spanning synthetic chemistry,computational biology,and clinical investigation.